Cas no 139345-05-4 (Adenosine, N-(1,3-dimethylbutyl)-, (R)-)

• Product Name: Adenosine, N-(1,3-dimethylbutyl)-, (R)-
• CAS No: 139345-05-4
• MF: C₁₆H₂₅N₅O₄
• MW: 351.40080332756
• CID: 1268013
• Update Time: 2024-08-04

Adenosine, N-(1,3-dimethylbutyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-(1,3-dimethylbutyl)-, (R)-
• Adenosine, N-(1,3-dimethylbutyl)-, (R)- (9CI)

• Inchi： 1S/C16H25N5O4/c1-8(2)4-9(3)20-14-11-15(18-6-17-14)21(7-19-11)16-13(24)12(23)10(5-22)25-16/h6-10,12-13,16,22-24H,4-5H2,1-3H3,(H,17,18,20)/t9-,10-,12-,13-,16-/m1/s1
• InChI Key： NIBLASVGBJLRLD-ZGOQAQPGSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N[C@H](C)CC(C)C)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 351.19085

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 629.0±65.0 °C(Predicted)
• PSA: 125.55
• pka: 13.12±0.70(Predicted)